Cas no 1423027-99-9 (5-bromo-4-methoxythiophene-2-carboxylic acid)

• Product Name: 5-bromo-4-methoxythiophene-2-carboxylic acid
• CAS No: 1423027-99-9
• MF: C₆H₅BrO₃S
• MW: 237.071099996567
• CID: 4598212
• PubChem ID: 71757363
• Update Time: 2024-03-01

5-bromo-4-methoxythiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-methoxythiophene-2-carboxylic acid

• Inchi： 1S/C6H5BrO3S/c1-10-3-2-4(6(8)9)11-5(3)7/h2H,1H3,(H,8,9)
• InChI Key： SSZYFNWEXXZETP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(Br)=C(OC)C=1

Computed Properties

• Exact Mass: 235.91428g/mol
• Monoisotopic Mass: 235.91428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 347.8±42.0 °C at 760 mmHg
• Flash Point: 164.1±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-bromo-4-methoxythiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids